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Compound of Interest

Compound Name: 1,2,4-Trifluoro-5-nitrobenzene

Cat. No.: B1295072

An In-depth Technical Guide to 5-Nitro-1,2,4-
trifluorobenzene
Introduction: A Versatile Fluorinated Building Block

5-Nitro-1,2,4-trifluorobenzene (CAS No. 2105-61-5) is a highly functionalized aromatic
compound that serves as a critical intermediate in advanced chemical synthesis.[1][2] Its
unique molecular architecture, featuring a nitro group and multiple fluorine atoms on a benzene
ring, imparts a distinct reactivity profile that is highly sought after in the fields of pharmaceutical
development, agrochemical innovation, and material science.[3] The presence of the strongly
electron-withdrawing nitro group, combined with the electronegative fluorine atoms, renders the
aromatic ring susceptible to nucleophilic aromatic substitution (SNAr), making it a versatile
scaffold for constructing complex molecular entities.[4][5]

The incorporation of fluorine into drug candidates is a well-established strategy in medicinal
chemistry to enhance metabolic stability, binding affinity, and lipophilicity, ultimately improving
the pharmacokinetic and pharmacodynamic properties of the molecule.[6][7] Similarly, the nitro
group is a key pharmacophore in various therapeutic agents and a versatile functional group
that can be readily transformed into other functionalities, such as amines.[8][9] This guide
provides a comprehensive overview of the physical and chemical properties, synthesis,
reactivity, and applications of 5-Nitro-1,2,4-trifluorobenzene, offering field-proven insights for its
effective utilization in research and development.
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Core Physical and Chemical Characteristics

A thorough understanding of the fundamental properties of 5-Nitro-1,2,4-trifluorobenzene is
essential for its proper handling, storage, and application in chemical reactions.

Physical Properties

The compound is a light yellow to brown clear liquid under standard conditions.[1] Its key
physical properties are summarized in the table below for quick reference.

Property Value Source(s)
CAS Number 2105-61-5 [1][2]
Molecular Formula CeH2FsNO2 [1][2][10][11]
Molecular Weight 177.08 g/mol [1][2][10][11]
Appearance (-Jleér, light yellow to brown (2]

liquid
Melting Point -11°C [1]
Boiling Point 194-195 °C [1]
Density 1.544 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.493 - 1.495 [1]
Flash Point 89 °C (192.2 °F) - closed cup [1]

Molecular Structure and Spectroscopic Profile

The structural arrangement of atoms dictates the molecule's reactivity and physical behavior.

Molecular Structure Diagram
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Figure 2. Generalized S(N)Ar Mechanism
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Figure 3. Synthetic Pathway to 5-Nitro-1,2,4-trifluorobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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